Cas no 10192-92-4 (4,4'-[(Dibutylstannylene)bis(oxy)]bis[(Z)-4-oxo-2-butenoic acid])

4,4'-[(Dibutylstannylene)bis(oxy)]bis[(Z)-4-oxo-2-butenoic acid] structure
10192-92-4 structure
Product Name:4,4'-[(Dibutylstannylene)bis(oxy)]bis[(Z)-4-oxo-2-butenoic acid]
CAS No:10192-92-4
MF:C16H24O8Sn
MW:463.066965103149
CID:194365
Update Time:2023-11-19

4,4'-[(Dibutylstannylene)bis(oxy)]bis[(Z)-4-oxo-2-butenoic acid] Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,4,4'-[(dibutylstannylene)bis(oxy)]bis[4-oxo-, (2Z,2'Z)-
    • 4,4'-[(Dibutylstannylene)bis(oxy)]bis[(Z)-4-oxo-2-butenoic acid]
    • 2-Butenoicacid, 4,4'-[(dibutylstannylene)bis(oxy)]bis[4-oxo-, (Z,Z)-
    • Dibutyltin bis(hydrogen maleate)
    • Dibutyltin dimaleate(6CI)
    • N 2000C
    • CID 101606476
    • Dibutyltin dimaleate
    • N-2000C
    • 2-Butenoic acid, 4,4'-[(dibutylstannylene)bis(oxy)]bis[4-oxo-, (2Z,2'Z)-
    • Inchi: 1S/2C4H4O4.2C4H9.Sn/c2*5-3(6)1-2-4(7)8;2*1-3-4-2;/h2*1-2H,(H,5,6)(H,7,8);2*1,3-4H2,2H3;/q;;;;+2/p-2/b2*2-1-;;;
    • InChI Key: CCJVCYKNBWKFLT-LJDKTGGESA-L
    • SMILES: [Sn+2].OC(/C=C\C(=O)O)=O.[O-]C(/C=C\C(=O)[O-])=O.C(C)C[CH2].C(C)C[CH2] |^1:20,24|

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 231
  • Topological Polar Surface Area: 155

Experimental Properties

  • Boiling Point: 501.7±60.0 °C(Predicted)
  • pka: 1.86±0.25(Predicted)

4,4'-[(Dibutylstannylene)bis(oxy)]bis[(Z)-4-oxo-2-butenoic acid] Related Literature

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